N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-(1-methylpyrazol-3-yl)thiourea
• InChI: InChI=1S/C13H16N4S/c1-9-5-4-6-11(10(9)2)14-13(18)15-12-7-8-17(3)16-12/h4-8H,1-3H3,(H2,14,15,16,18)
• InChI Key: CCSUTTWOPSEPAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=S)NC2=NN(C=C2)C)C
• Molecular Formula: C13H16N4S
• Molecular Weight: 260.36 g/mol

Description

N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea, also known as DMPT, is a chemical compound that has been widely used in scientific research. DMPT is a thiourea derivative that has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in different fields.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea is not fully understood, but it is believed to work by stimulating the olfactory receptors in aquatic animals, which leads to an increase in feeding activity. N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea has also been found to increase the secretion of digestive enzymes in aquatic animals, which improves their digestion and nutrient absorption.
Biochemical and Physiological Effects
N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea has been found to have various biochemical and physiological effects on aquatic animals. Studies have shown that N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea can increase the growth rate and feed intake of fish and shrimp, as well as improve their immune function and disease resistance. N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea has also been found to improve the quality of fish and shrimp meat, making it more desirable for human consumption.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and stored. N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea is also relatively inexpensive compared to other compounds used in scientific research. However, one limitation of N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea is that its effectiveness can vary depending on the species and age of the aquatic animals being studied.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea. One area of research is to explore its potential use as a growth promoter in other animals, such as poultry and swine. N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea could also be studied for its potential use in aquaculture systems to improve water quality and reduce the need for antibiotics. Additionally, further research could be conducted to better understand the mechanism of action of N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea and its effects on different species of aquatic animals.
Conclusion
In conclusion, N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea is a valuable compound for scientific research with potential applications in agriculture and aquaculture. Its biochemical and physiological effects make it a useful tool for studying the growth and health of aquatic animals. Further research on N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea could lead to new discoveries and applications in different fields of scientific research.

Scientific Research Applications

N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea has been extensively studied for its potential applications in different fields of scientific research. One of the main areas of research has been in the field of agriculture, where N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea has been found to be an effective feed attractant for aquatic animals such as fish and shrimp. N-(2,3-dimethylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea has also been studied for its potential use as a growth promoter in livestock.